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Introduction

The accurate determination of nitrite is crucial in various fields, including environmental

monitoring, food safety, and biomedical research. While the Griess assay is a widely

recognized method, alternative spectrophotometric techniques offering high sensitivity and

selectivity are of significant interest. This application note describes a method for the

determination of nitrite based on a diazotization-coupling reaction where citrazinic acid is

utilized as a coupling agent.

Principle of the Method

This method involves a two-step reaction. In the first step, nitrite reacts with a primary aromatic

amine, such as p-aminoacetophenone, in an acidic medium to form a stable diazonium salt. In

the second step, this diazonium salt is coupled with citrazinic acid in a basic medium. This

coupling reaction results in the formation of a colored azo dye. The intensity of the color

produced is directly proportional to the concentration of nitrite in the sample and is quantified

by measuring the absorbance at the wavelength of maximum absorption (λmax).[1]

Quantitative Data
The following table summarizes the key analytical parameters of the spectrophotometric

method for nitrite determination using citrazinic acid as the coupling agent.[1]
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Parameter Value

Wavelength of Maximum Absorption (λmax) 495 nm

Linearity Range (Beer's Law) 0.5 - 12 µg of nitrite in a final volume of 10 ml

Molar Absorptivity 2.9 x 10⁴ L mol⁻¹ cm⁻¹

Sandell's Sensitivity 16 ng cm⁻²

Color Stability 3 hours

Experimental Protocols
1. Reagent Preparation

Standard Nitrite Solution (100 µg/mL): Dissolve 0.150 g of dried sodium nitrite (NaNO₂) in

1000 mL of deionized water.

p-Aminoacetophenone Solution (0.1% w/v): Dissolve 0.1 g of p-aminoacetophenone in 100

mL of 2 M hydrochloric acid.

Citrazinic Acid Solution (0.2% w/v): Dissolve 0.2 g of citrazinic acid in 100 mL of 1 M

sodium hydroxide.

Hydrochloric Acid (2 M): Prepare by diluting concentrated hydrochloric acid with deionized

water.

Sodium Hydroxide (1 M): Dissolve 4.0 g of sodium hydroxide pellets in 100 mL of deionized

water.

2. Preparation of Standard Curve

Pipette aliquots of the standard nitrite solution (e.g., 0.5, 1.0, 2.0, 4.0, 6.0, 8.0, 10.0, and

12.0 µg) into a series of 10 mL volumetric flasks.

To each flask, add 1 mL of 2 M hydrochloric acid and 1 mL of the p-aminoacetophenone

solution.
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Mix well and allow the reaction to proceed for 2 minutes at room temperature for the

formation of the diazonium salt.

Add 1 mL of the citrazinic acid solution to each flask.

Make up the volume to 10 mL with deionized water.

Measure the absorbance of each solution at 495 nm against a reagent blank prepared in the

same manner but without the nitrite standard.

Plot a calibration curve of absorbance versus nitrite concentration.

3. Sample Analysis

Take an appropriate volume of the water sample (clarified and filtered if necessary) in a 10

mL volumetric flask.

Follow steps 2-6 as described in the "Preparation of Standard Curve" section.

Determine the nitrite concentration in the sample from the calibration curve.
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Caption: Experimental workflow for the spectrophotometric determination of nitrite.
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Caption: Reaction pathway for the formation of the azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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